Cas no 62679-89-4 (Pyrimidine, 5-fluoro-2,4-bis[[tris(1,1-dimethylethyl)silyl]oxy]-)

Pyrimidine, 5-fluoro-2,4-bis[[tris(1,1-dimethylethyl)silyl]oxy]- structure
62679-89-4 structure
Product Name:Pyrimidine, 5-fluoro-2,4-bis[[tris(1,1-dimethylethyl)silyl]oxy]-
CAS No:62679-89-4
MF:C28H55FN2O2Si2
MW:526.917913675308
CID:435455
PubChem ID:71383865
Update Time:2025-04-19

Pyrimidine, 5-fluoro-2,4-bis[[tris(1,1-dimethylethyl)silyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-fluoro-2,4-bis[[tris(1,1-dimethylethyl)silyl]oxy]-
    • tritert-butyl-(5-fluoro-2-tritert-butylsilyloxypyrimidin-4-yl)oxysilane
    • DTXSID30806153
    • 62679-89-4
    • 5-Fluoro-2,4-bis[(tri-tert-butylsilyl)oxy]pyrimidine
    • Inchi: 1S/C28H55FN2O2Si2/c1-23(2,3)34(24(4,5)6,25(7,8)9)32-21-20(29)19-30-22(31-21)33-35(26(10,11)12,27(13,14)15)28(16,17)18/h19H,1-18H3
    • InChI Key: DHOLKNDNPBDHEC-UHFFFAOYSA-N
    • SMILES: [Si](C(C)(C)C)(C(C)(C)C)(C(C)(C)C)OC1C(=CN=C(N=1)O[Si](C(C)(C)C)(C(C)(C)C)C(C)(C)C)F

Computed Properties

  • Exact Mass: 526.37885
  • Monoisotopic Mass: 526.37861023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24
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